Cas no 954227-00-0 (Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate)

Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyridine-pyrimidine core with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The pyridine and pyrimidine moieties contribute to its potential as a ligand or scaffold in medicinal chemistry, offering opportunities for derivatization. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. Its well-defined reactivity profile makes it valuable for cross-coupling reactions, nucleophilic substitutions, and other transformations, supporting the development of bioactive compounds.
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate structure
954227-00-0 structure
Product Name:Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate
CAS No:954227-00-0
MF:C12H11N3O2
MW:229.234642267227
CID:2625116
PubChem ID:24903635
Update Time:2025-05-28

Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-pyridin-3-ylpyrimidine-5-carboxylate
    • DTXSID00647959
    • 954227-00-0
    • Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate
    • Ethyl2-(pyridin-3-yl)pyrimidine-5-carboxylate
    • MDL: MFCD09863212
    • Inchi: 1S/C12H11N3O2/c1-2-17-12(16)10-7-14-11(15-8-10)9-4-3-5-13-6-9/h3-8H,2H2,1H3
    • InChI Key: FUXMKEITKCWGQD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NC(C2C=NC=CC=2)=NC=1)=O

Computed Properties

  • Exact Mass: 229.085126602Da
  • Monoisotopic Mass: 229.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 65Ų

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